Cas no 2825005-89-6 (1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide)

• Product Name: 1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide
• CAS No: 2825005-89-6
• MF: C₁₁H₁₈O₄S₂
• MW: 278.388221263886
• CID: 6036039
• Update Time: 2025-10-28

1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide

• Inchi： 1S/C11H18O4S2/c1-10(2,3)15-9(12)11-6-16-4-8(11)5-17(13,14)7-11/h8H,4-7H2,1-3H3
• InChI Key： HIFQPWJWTASGGT-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CC2(C(OC(C)(C)C)=O)CSCC12

Experimental Properties

• Density: 1.319±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 437.2±45.0 °C(Predicted)

Additional information on 1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide

Introduction to 1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide (CAS No. 2825005-89-6)

The compound 1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide, identified by its CAS number 2825005-89-6, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and material science. This heterocyclic compound belongs to the thiophene family, a class of structures widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a carboxylic acid derivative and an ester moiety, makes this compound a valuable scaffold for further chemical modifications and biological evaluations.

Recent advancements in medicinal chemistry have highlighted the importance of thiophene-based scaffolds in the development of novel therapeutic agents. The unique electronic properties of thiophenes, coupled with their ability to form stable complexes with biological targets, make them ideal candidates for drug discovery. Specifically, the 1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide structure exhibits promising characteristics that have garnered attention from researchers exploring new pharmacophores.

In particular, the carboxylic acid derivative and the ester group in this molecule provide multiple sites for chemical functionalization. This flexibility allows for the synthesis of derivatives with tailored properties, enabling researchers to optimize solubility, bioavailability, and target specificity. The dihydro- prefix in the name suggests the presence of a saturated ring system within the thiophene core, which can influence electronic distribution and reactivity. Such structural features are often exploited to enhance binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. Thiophene derivatives have been extensively studied for their inhibitory effects on enzymes such as cyclooxygenases (COX), kinase inhibitors, and protease inhibitors. The specific arrangement of atoms in 1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide may facilitate interactions with active sites of such enzymes, making it a promising candidate for further exploration.

Moreover, the compound's structure incorporates a dimethylethyl ester moiety at the 1-position relative to the thiophene ring. This ester group not only contributes to the molecule's overall stability but also serves as a handle for further derivatization via hydrolysis or transesterification reactions. Such modifications can be crucial in fine-tuning pharmacokinetic properties and improving drug-like characteristics. Additionally, the presence of a 2-hydroxyoxindole dioxide moiety suggests potential redox-active properties that could be exploited in therapeutic applications involving oxidative stress modulation.

Recent studies have demonstrated that thiophene-based compounds exhibit significant antioxidant and anti-inflammatory properties. These effects are often attributed to their ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory signaling pathways. The structural features of 1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, particularly its heterocyclic core and functional groups like carboxylic acid and ester moieties, position it as a candidate for therapeutic intervention in oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include cyclization reactions to form the thiophene ring system followed by functional group interconversions to introduce carboxylic acid derivatives and esters. Advanced synthetic methodologies such as transition-metal catalysis may be employed to achieve regioselective modifications necessary for constructing this intricate framework.

In conclusion,1H,3H-Thieno[3,4-c]thiophene-3a(6aH)-carboxylic acid, dihydro-, 1,1-dimethylethyl ester, 2,2-dioxide (CAS No. 2825005-89-6) represents a structurally sophisticated molecule with broad applications in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities associated with thiophene derivatives, this compound is poised to play a significant role in future drug discovery efforts.